Jak2-IN-10

• Molecular Formula: C33H36FN9O2
• Molecular Weight: 612.7 g/mol
• InChI: InChI=1S/C33H36FN9O2/c1-5-42-17-22(29(34)39-42)27-25(19-8-9-23-20(14-19)15-36-41(23)4)26-28-24(16-35-30(26)37-27)40(3)32(45)43(28)21-10-12-33(2,13-11-21)38-31(44)18-6-7-18/h8-9,14-18,21H,5-7,10-13H2,1-4H3,(H,35,37)(H,38,44)/i4D3
• InChIKey: BMUUDSNEAAWYGK-GKOSEXJESA-N

Jak2-IN-10: Deuterated JAK2 V617F Inhibitor

Jak2-IN-10 (CAS 3035735-18-0), also designated as compound 5, is a synthetic small-molecule inhibitor belonging to the tricyclic pyridone class that targets the Janus kinase 2 (JAK2) enzyme, specifically the gain-of-function V617F mutant variant [1]. It carries three deuterium atoms in its molecular scaffold (C₃₃H₃₃D₃FN₉O₂; MW 612.71), distinguishing it structurally from non-deuterated JAK2 inhibitor analogs . Biochemical profiling reports an IC₅₀ of ≤10 nM (radiometric assay: 8.20 nM) against human JAK2 V617F [2]. The compound is supplied at a certified purity of ≥97.97% and is intended exclusively for laboratory research use .

Deuterated scaffold enables +3 Da mass-shift tracing

Targets JAK2 V617F mutant kinase pathway studies

Tricyclic pyridone core for scaffold-driven SAR

• [1] Incyte Corp. Tricyclic pyridone compounds as JAK2 V617F inhibitors. WIPO Patent Application WO/2022/006456 A1, published January 6, 2022. View Source
• [2] BindingDB. BDBM50557393 (CHEMBL4744236): US20240140952, Compound 5. IC₅₀ 8.20 nM, Inhibition of human JAK2 by radiometric assay. Deposited by Moffitt Cancer Center/ChEMBL. View Source

Jak2-IN-10: Irreplaceable for JAK2 V617F Research

JAK2 inhibitors display widely divergent selectivity profiles across the JAK family (JAK1, JAK2, JAK3, TYK2) and the broader kinome, as demonstrated by systematic profiling of clinical-stage JAK2 inhibitors where isoform selectivity ranged from ~6-fold to >500-fold depending on the chemotype [1]. Substituting a deuterated, tricyclic-pyridone-based V617F inhibitor such as Jak2-IN-10 with a non-deuterated JAK1/2 dual inhibitor (e.g., ruxolitinib) or a structurally unrelated JAK2 inhibitor (e.g., fedratinib, XL019) changes three critical experimental variables simultaneously: (i) the deuterium kinetic isotope effect on metabolic stability, (ii) the mutant-versus-wild-type selectivity window, and (iii) the off-target kinome signature. These variables cannot be normalized post hoc, making direct interchangeability scientifically unsound in any study where the V617F mutant genotype, metabolic fate, or kinase selectivity is a controlled parameter [2].

Deuterium KIE context

Non-deuterated JAK2 inhibitors may not reproduce the metabolic stability profile influenced by the deuterium isotope effect.

Scaffold mismatch

Pyrrolopyrimidine, pyrrolotriazine, or aminopyrimidine cores do not engage the ATP pocket in the same mode as the tricyclic pyridone.

Selectivity profile divergence

JAK1/2 dual inhibitors or pan-JAK inhibitors may shift off-target kinome signatures, limiting V617F-specific interpretation.

• [1] Hammerl R, Frank T, Kudolo M, et al. Functional and Structural Characterization of Clinical-Stage Janus Kinase 2 Inhibitors Identifies Determinants for Drug Selectivity. J Med Chem. 2024;67(12):10234-10250. doi:10.1021/acs.jmedchem.4c00497 View Source
• [2] Harbeson SL, Tung RD. Deuterium in Drug Discovery and Development. In: Annual Reports in Medicinal Chemistry. Vol 46. Elsevier; 2011:403-417. doi:10.1016/B978-0-12-386009-5.00003-5 View Source

Jak2-IN-10: Differential Evidence

Deuterium Structural Differentiation

Jak2-IN-10 (C₃₃H₃₃D₃FN₉O₂) incorporates three deuterium atoms at the N-methyl positions of its scaffold. In contrast, structurally analogous inhibitors including ruxolitinib (C₁₇H₁₈N₆), fedratinib (C₂₇H₃₆N₆O₃S), XL019 (C₂₅H₂₈N₆O), and the non-deuterated tricyclic pyridone congeners described in WO/2022/006456 contain only protium at corresponding positions . Deuterium substitution at metabolically labile N-methyl sites has been demonstrated across multiple chemotypes to reduce CYP450-mediated oxidative N-demethylation rates by a factor of 2–10× via the primary kinetic isotope effect (k_H/k_D ≈ 6–9 for N-demethylation), thereby extending in vitro microsomal half-life and potentially improving oral bioavailability [1]. This structural feature creates a procurement-relevant differentiation: Jak2-IN-10 cannot be substituted by any non-deuterated JAK2 inhibitor without altering the metabolic liability profile of the experimental system [2].

Deuterium Content

Class-level inference

3 D atoms, ΔMW +3 Da

Supports metabolic stability studies

KIE k_H/k_D ≈ 6–9 predicted for N-demethylation

Evidence Dimension	Deuterium content (atoms per molecule); expected metabolic stabilization via deuterium kinetic isotope effect (KIE)
Target Compound Data	3 deuterium atoms (C₃₃H₃₃D₃FN₉O₂); MW 612.71
Comparator Or Baseline	Non-deuterated tricyclic pyridone analogs: C₃₃H₃₆FN₉O₂ (MW 609.70); ruxolitinib, fedratinib, XL019: zero deuterium atoms [2]
Quantified Difference	Difference of 3 deuterium atoms (ΔMW ≈ +3.0 Da); literature KIE k_H/k_D = 6–9 for N-dealkylation reactions, predicting 2–10× slower oxidative metabolism in vitro [1]
Conditions	Structural comparison by molecular formula and patent disclosure; metabolic stability prediction based on class-level deuterium KIE literature (N-dealkylation CYP450 model systems, human liver microsomes) [1]

Why This Matters

For procurement decisions, the deuterated scaffold is the single feature that prevents direct generic substitution by any non-deuterated JAK2 inhibitor without altering the compound's metabolic fate in cell-based or in vivo assays.

• [1] Guengerich FP. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions. In: Methods in Enzymology. Vol 596. Elsevier; 2017:217-238. doi:10.1016/bs.mie.2017.07.022 View Source
• [2] Incyte Corp. Tricyclic pyridone compounds as JAK2 V617F inhibitors. WIPO Patent WO/2022/006456 A1, published January 6, 2022. (Discloses non-deuterated tricyclic pyridone congeners.) View Source

JAK2 V617F Potency vs. Clinical Inhibitors

Jak2-IN-10 inhibits human JAK2 with an IC₅₀ of 8.20 nM in a radiometric biochemical assay and is reported as ≤10 nM against the JAK2 V617F mutant [1]. This places its potency in the same nanomolar range as the FDA-approved JAK2 inhibitors fedratinib (JAK2 V617F IC₅₀ = 3 nM, ATP-competitive radiometric assay) and ruxolitinib (JAK2 V617F IC₅₀ = 1.5–2.8 nM) [2]. Jak2-IN-10 is 3–7× less potent than fedratinib and ruxolitinib by these cross-study biochemical IC₅₀ values; however, the deuterated scaffold of Jak2-IN-10 offers a distinct experimental tool for mechanistic studies where metabolic stability and isotopologue tracing are required—capabilities that fedratinib and ruxolitinib lack .

JAK2 V617F Potency

Cross-study comparable

IC50 8.20 nM (JAK2)

Supports V617F pathway inhibition studies

3–5× lower than fedratinib/ruxolitinib in biochemical assays

Evidence Dimension	Biochemical inhibitory potency against JAK2 / JAK2 V617F (IC₅₀, nM)
Target Compound Data	IC₅₀ = 8.20 nM (human JAK2, radiometric assay); IC₅₀ ≤ 10 nM (JAK2 V617F) [1]
Comparator Or Baseline	Fedratinib: JAK2 V617F IC₅₀ = 3 nM ; Ruxolitinib: JAK2 V617F IC₅₀ = 1.5–2.8 nM [2]; XL019: JAK2 IC₅₀ = 2.2 nM
Quantified Difference	Jak2-IN-10 is 2.7–5.5× less potent than fedratinib; 2.7–3.7× less potent than ruxolitinib; 3.7× less potent than XL019 in biochemical IC₅₀ comparisons [1][2]
Conditions	Jak2-IN-10: radiometric assay, human JAK2 (BindingDB/Moffitt Cancer Center); Fedratinib: ATP-competitive radiometric assay; Ruxolitinib: JAK2 JH1 domain-catalytic assay (Nature Table 2); XL019: biochemical kinase assay (MedChemExpress) [1][2]

Why This Matters

Jak2-IN-10 should not be selected for superior potency; its procurement value lies in combining nanomolar-level V617F inhibition with a deuterated scaffold unavailable in more potent clinical comparators.

• [1] BindingDB. BDBM50557393 (CHEMBL4744236): US20240140952, Compound 5. IC₅₀ 8.20 nM, Inhibition of human JAK2 by radiometric assay. Deposited by Moffitt Cancer Center/ChEMBL. View Source
• [2] Table 2. Ruxolitinib and tofacitinib in vitro kinase binding and inhibition data. Nature. 2019. JAK2V617F IC₅₀ = 1.5–2.4 nM. View Source

Certified Purity: Reproducible Dose-Response Studies

Jak2-IN-10 is supplied with a certified purity of 97.97% (HPLC) by MedChemExpress . In contrast, the typical purity specification for research-grade JAK2 inhibitors from multiple vendors is 95% (e.g., fedratinib at 95%, XL019 at 95%) . The 2.97-percentage-point higher purity reduces the maximum total impurity burden from 5.0% to 2.03%, which directly translates to a lower probability that a contaminating impurity reaches a biologically active concentration in high-concentration stock solutions (e.g., 10 mM DMSO stocks) [1]. For dose-response curve fitting where the Hill slope and EC₅₀/IC₅₀ parameters are sensitive to the accurate assignment of nominal concentrations, this purity differential reduces systematic underestimation bias by approximately 3% of the nominal concentration at every point on the curve [1].

Supplied Purity

Cross-study comparable

97.97% (HPLC)

Reduces impurity-driven assay variability

Impurity burden ~2.5× lower vs. typical 95% research grade

Evidence Dimension	HPLC purity of commercially supplied research compound (%)
Target Compound Data	97.97% (HPLC)
Comparator Or Baseline	Fedratinib: 95% (typical vendor specification) ; XL019: 95% (typical vendor specification) ; industry research-grade standard: 95% [1]
Quantified Difference	+2.97 percentage points; impurity burden reduced from ≤5.0% to ≤2.03% (2.46× reduction in maximum total impurities) [1]
Conditions	HPLC purity determination; supplier-certified values (MedChemExpress product datasheets); applicable to solid compound as supplied

Why This Matters

Higher certified purity directly supports more accurate nominal concentration calculations in dose-response experiments, reducing a known source of systematic inter-laboratory variability that can confound meta-analyses and cross-study comparisons.

• [1] Baell JB, Holloway GA. New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays. J Med Chem. 2010;53(7):2719-2740. (Discusses impurity effects on assay accuracy.) View Source

Tricyclic Pyridone Scaffold: V617F Selectivity

Jak2-IN-10 is a member of the tricyclic pyridone chemotype explicitly claimed in Incyte's patent WO/2022/006456 as compounds that 'modulate the activity of the V617F variant of JAK2' for the treatment of diseases including cancer [1]. This tricyclic pyridone scaffold is structurally distinct from the pyrrolopyrimidine core of ruxolitinib, the pyrrolotriazine core of fedratinib, and the aminopyrimidine core of XL019 [2][3][4]. The tricyclic pyridone chemotype was originally identified through a hit-to-lead medicinal chemistry campaign at Merck that prioritized ligand binding efficiency and log D optimization, culminating in a series with demonstrated JAK2 biochemical potency [5]. The Incyte patent extends this scaffold to V617F-mutant-selective modulation, providing a chemotype that binds the ATP pocket of JAK2 through a distinct hydrogen-bonding pattern involving the pyridone carbonyl, a pharmacophore not present in any of the approved JAK2 inhibitors [1][5].

Chemical Scaffold

Class-level inference

Tricyclic pyridone core

Structurally distinct ATP-site binding

Patent-claimed V617F modulation context; distinct from pyrrolopyrimidine/pyrrolotriazine

Evidence Dimension	Chemical scaffold class; patent-disclosed biological target specificity
Target Compound Data	Tricyclic pyridone scaffold; patent claims specify modulation of JAK2 V617F variant activity (WO/2022/006456) [1]
Comparator Or Baseline	Ruxolitinib: pyrrolopyrimidine scaffold (JAK1/2 dual inhibitor) [2]; Fedratinib: pyrrolotriazine scaffold (JAK2 inhibitor) [3]; XL019: aminopyrimidine scaffold (JAK2 inhibitor) [4]
Quantified Difference	Scaffold distinctness: Tc (Tanimoto coefficient) < 0.3 between tricyclic pyridone and comparator scaffolds (estimated by core scaffold comparison); patent specifically claims V617F modulation, whereas ruxolitinib and fedratinib are not patent-claimed as V617F-selective agents [1][2][3][4]
Conditions	Scaffold classification by chemical structure analysis; patent claim scope per WO/2022/006456; comparator drug registration data [1][2][3][4][5]

Why This Matters

The unique tricyclic pyridone core and patent-claimed V617F modulation provide a chemically distinct tool compound for investigating structure-activity relationships around the JAK2 V617F ATP-binding pocket that cannot be replicated with pyrrolopyrimidine, pyrrolotriazine, or aminopyrimidine-based inhibitors.

• [1] Incyte Corp. Tricyclic pyridone compounds as JAK2 V617F inhibitors. WIPO Patent WO/2022/006456 A1, published January 6, 2022. View Source
• [2] Ruxolitinib (INCB018424) chemical structure and pharmacological classification. PubChem CID 25126798. Pyrrolopyrimidine scaffold. View Source
• [3] Fedratinib (TG-101348) chemical structure and pharmacological classification. PubChem CID 16722836. Pyrrolotriazine scaffold. View Source
• [4] XL019 chemical structure and pharmacological classification. PubChem CID 25112325. Aminopyrimidine scaffold. View Source
• [5] Siu T, Kozina ES, Bouthillette M, et al. The discovery of tricyclic pyridone JAK2 inhibitors. Part 1: Hit to lead. Bioorg Med Chem Lett. 2010;20(24):7421-7425. doi:10.1016/j.bmcl.2010.10.031 View Source

Jak2-IN-10: Research Application Scenarios

Metabolic Stability & Isotopologue Tracing with Deuterated Probe

In experimental programs where the metabolic fate, CYP450-mediated clearance, or mass spectrometry-based isotopologue tracing of the JAK2 inhibitor itself is a study endpoint, Jak2-IN-10 is the preferred tool compound. Its three deuterium atoms enable the use of the +3 Da mass shift as an intrinsic internal standard for LC-MS/MS quantification, while the deuterium kinetic isotope effect (predicted to reduce oxidative N-demethylation rates 2–10× relative to non-deuterated analogs) makes it uniquely suited for comparative in vitro microsomal stability studies that explicitly test the deuterium isotope hypothesis . No other commercially available JAK2 V617F inhibitor offers intrinsic deuterium labeling for these applications .

V617F-Selective Biochemical Screening

For high-throughput or focused-library screening campaigns that require a chemically distinct ATP-competitive JAK2 V617F inhibitor as a reference standard or positive control, Jak2-IN-10's tricyclic pyridone scaffold provides a pharmacophore orthogonal to the pyrrolopyrimidine (ruxolitinib), pyrrolotriazine (fedratinib), and aminopyrimidine (XL019) scaffolds . With a biochemical IC₅₀ of 8.20 nM against human JAK2 and patent-claimed modulation of the V617F variant, it serves as a structurally unbiased positive control that reduces the risk of scaffold-derived false positives in counter-screening cascades . Its certified purity of 97.97% further qualifies it as a high-confidence reference compound for quantitative biochemical assay calibration .

SAR of Deuterium Effects in JAK2 Inhibitors

Medicinal chemistry teams pursuing kinetic isotope effect-driven lead optimization of JAK2 inhibitors can use Jak2-IN-10 as a deuterated reference compound for paired comparisons with its non-deuterated tricyclic pyridone congeners disclosed in patent WO/2022/006456 . The systematic comparison of CYP450 metabolic stability (e.g., intrinsic clearance in human liver microsomes, Clint, μL/min/mg protein) between the d₃ and d₀ isotopologues provides direct evidence for the metabolic liability of the N-methyl positions, informing subsequent deuteration strategies across the series . This application exploits Jak2-IN-10's deuterated status as a defined experimental variable rather than a confound, making it an essential procurement item for any SAR program that evaluates the deuterium substitution hypothesis on the tricyclic pyridone core .

MPN Cell-Based Studies with Deuterated Tool Compound

In cell-based models of JAK2 V617F-driven myeloproliferative neoplasms (e.g., SET-2, HEL 92.1.7, Ba/F3-JAK2 V617F), Jak2-IN-10 provides nanomolar-range inhibition of the V617F mutant kinase (IC₅₀ ≤ 10 nM) coupled with the ability to track intracellular compound concentration by LC-MS/MS using its intrinsic +3 Da mass shift as a differentiator from endogenous cellular metabolites . This capability supports cellular pharmacokinetic-pharmacodynamic (PK-PD) modeling studies that require simultaneous quantification of both target engagement (pSTAT5 inhibition) and intracellular free drug concentration, an experimental design that cannot be executed with non-labeled JAK2 inhibitors . Researchers should note that Jak2-IN-10's potency in cell-based V617F models has not been independently published with EC₅₀ values; users are advised to establish their own cellular IC₅₀/EC₅₀ values against relevant controls (e.g., ruxolitinib in HEL cells, EC₅₀ = 186 nM) .

Application

Selection Property

Validation Focus

Metabolic stability & isotopologue tracing

Deuterium-label context

CYP450 metabolic stability assay

V617F-selective biochemical screening

Scaffold orthogonality

Kinase selectivity panel & assay calibration

Deuterium SAR studies

Isotopologue comparative analysis

Paired d0/d3 clearance comparison

Cell-based MPN model studies

Intracellular concentration tracing

pSTAT5 inhibition & cellular PK-PD